![molecular formula C19H18FN3O4S B6549330 4-(dimethylsulfamoyl)-N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}benzamide CAS No. 1040638-29-6](/img/structure/B6549330.png)
4-(dimethylsulfamoyl)-N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}benzamide
Description
Synthesis Analysis
The synthesis of this compound involves the reaction of 1-[2,4-bis(bis(4-fluorophenyl)methyl)naphthylimino]-2-aryliminoacenaphthylene derivatives (L1–L5) with (DME)NiBr₂ to form the corresponding nickel complexes (C1–C5) . The organic compounds were characterized using 1H/13C NMR measurements , FT-IR spectra , and elemental analysis .
Molecular Structure Analysis
The molecular structure of this compound features a benzamide core with a sulfamoyl group (dimethylsulfamoyl ) and an oxazole ring. The nickel complexes exhibit a distorted tetrahedral geometry around the nickel center .
Chemical Reactions Analysis
Upon activation with diethylaluminum chloride (Et₂AlCl) , the title nickel complexes demonstrate high activity for ethylene polymerization . This results in polyethylenes with high molecular weights ranging from 0.86–5.58 × 10⁵ g/mol and narrow polydispersity (1.22–1.99) .
Mechanism of Action
Amisulpride, a related compound, provides insights into the mechanism. Amisulpride selectively binds to dopamine D2/D3 receptors without blocking serotonin receptors. It exhibits atypical properties due to its selective affinity for receptors in limbic structures, resulting in a low extrapyramidal symptom burden . At low doses, it enhances dopamine release by blocking presynaptic autoreceptors, resolving dopaminergic hypoactivity. At higher doses, it blocks postsynaptic dopamine D2 and D3 receptors, contributing to its antipsychotic effects .
Properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-[[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O4S/c1-23(2)28(25,26)15-9-7-13(8-10-15)19(24)21-12-14-11-18(27-22-14)16-5-3-4-6-17(16)20/h3-11H,12H2,1-2H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWNSOXXQQKXUPS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=NOC(=C2)C3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[4-(benzyloxy)phenyl]-5-methyl-9-(2-phenylethyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione](/img/structure/B6549248.png)
![3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-propyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione](/img/structure/B6549255.png)
![3-[4-(benzyloxy)phenyl]-5,7-dimethyl-9-(2-methylpropyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione](/img/structure/B6549263.png)
![2-methyl-N-[4-({9-methyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}sulfamoyl)phenyl]propanamide](/img/structure/B6549271.png)
![2-(methoxymethyl)-1-{2-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]ethyl}-1H-1,3-benzodiazole](/img/structure/B6549275.png)
![2-methyl-1-(2-{5-[(E)-2-phenylethenyl]-1,2,4-oxadiazol-3-yl}ethyl)-1H-1,3-benzodiazole](/img/structure/B6549276.png)
![2-(methoxymethyl)-1-{2-[5-(2-methoxyphenyl)-1,2,4-oxadiazol-3-yl]ethyl}-1H-1,3-benzodiazole](/img/structure/B6549282.png)
![N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-phenoxyacetamide](/img/structure/B6549296.png)
![N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-methoxyphenoxy)acetamide](/img/structure/B6549308.png)
![N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(4-methylphenoxy)acetamide](/img/structure/B6549309.png)
![2-(2-fluorophenoxy)-N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide](/img/structure/B6549321.png)
![2-(4-fluorophenoxy)-N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}acetamide](/img/structure/B6549325.png)
![N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}-2-(thiophen-2-yl)acetamide](/img/structure/B6549329.png)
![5-bromo-N-{[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide](/img/structure/B6549334.png)
